BENGHE Foundational & Exploratory

Check Availability & Pricing

sodium methotrexate biological activity versus
methotrexate sodium salt

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium Methotrexate

Cat. No.: B012208

A Technical Guide to the Biological Activity of
Methotrexate Sodium
Executive Summary

Methotrexate (MTX) is a cornerstone therapeutic agent, widely utilized in the treatment of
various neoplastic diseases and autoimmune disorders.[1][2] It is an antimetabolite that
primarily functions by inhibiting folic acid metabolism.[3] This technical guide provides an in-
depth exploration of the biological activity of methotrexate, which is commercially and clinically
formulated as its sodium salt for enhanced solubility. The terms "sodium methotrexate" and
"methotrexate sodium salt" refer to the same chemical entity and are used interchangeably; the
biological activity is conferred by the methotrexate anion.[4][5][6] This document details its
multifaceted mechanisms of action, pharmacokinetic profile, and relevant quantitative data, and
provides standardized protocols for assessing its biological activity.

Physicochemical Properties

Methotrexate is an organic acid. Its sodium salt form, methotrexate sodium, is what is used in
pharmaceutical preparations due to its higher aqueous solubility.[3][7] The conversion to the
salt form does not alter the intrinsic biological activity of the methotrexate molecule.
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Property Methotrexate Methotrexate Sodium Salt

Molecular Formula C20H22Ns0s C20H20NsNaz20s

Molecular Weight 454.4 g/mol [8] 498.4 g/mol (disodium)
Yellow to orange crystalline ]

Appearance Yellowish powder[7]
powder

Aqueous Solubility Practically insoluble Freely soluble[3]

Synonyms Amethopterin[9] Methotrexate Disodium[5][6]

Mechanism of Action

The therapeutic effects of methotrexate are complex, involving different primary mechanisms in
oncology versus autoimmune diseases.[1]

Primary Antineoplastic Mechanism: Folate Pathway
Inhibition

In cancer treatment, methotrexate acts as a folate antagonist.[10] It has a high affinity for and
competitively inhibits the enzyme dihydrofolate reductase (DHFR), which is responsible for
converting dihydrofolate (DHF) into the biologically active tetrahydrofolate (THF).[1][9][10] THF
is a crucial cofactor for the synthesis of thymidylate and purine nucleotides, which are essential
building blocks for DNA and RNA synthesis.[4][10][11] By blocking THF production,

methotrexate disrupts DNA synthesis, repair, and cellular replication, leading to cell death,
particularly in rapidly proliferating malignant cells.[2][10]

Once inside the cell, methotrexate is converted into polyglutamated forms (MTX-PGs) by the
enzyme folylpolyglutamate synthase (FPGS).[12][13][14] These polyglutamated metabolites
are not only retained within the cell for longer periods but are also more potent inhibitors of
DHFR and other folate-dependent enzymes like thymidylate synthetase (TYMS) and 5-
aminoimidazole-4-carboxamide ribonucleotide (AICAR) transformylase (ATIC).[12][13][15] This
intracellular accumulation and enhanced inhibitory activity are critical for the cytotoxic effects of
methotrexate.[15][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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